Cas no 1396794-22-1 (N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 1396794-22-1
• MF: C₁₇H₁₉NO₆S
• MW: 365.40086388588
• CID: 6378044
• PubChem ID: 71781533
• Update Time: 2025-10-29

N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• VU0524614-1
• F5857-0601
• AKOS024523331
• 1396794-22-1
• N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

• Inchi： 1S/C17H19NO6S/c19-17(12-3-4-12,16-2-1-7-24-16)11-18-25(20,21)13-5-6-14-15(10-13)23-9-8-22-14/h1-2,5-7,10,12,18-19H,3-4,8-9,11H2
• InChI Key： HUMQDZXMYGJBLI-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NCC(C3CC3)(C3=CC=CO3)O)(=O)=O)C=C2OCC1

Computed Properties

• Exact Mass: 365.09330850g/mol
• Monoisotopic Mass: 365.09330850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 106Ų

Additional information on N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide: A Comprehensive Overview

CAS No. 1396794-22-1 refers to the compound N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, a highly specialized molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a sulfonamide group attached to a benzodioxine ring system. The presence of a cyclopropyl and furan substituent further enhances its unique properties, making it a subject of interest in both academic and industrial research.

The molecular structure of this compound is notable for its functional groups, which include the sulfonamide group, the benzodioxine ring, and the furan moiety. These groups contribute to its chemical reactivity and biological activity. Recent studies have highlighted the importance of such structures in drug design, particularly in the development of kinase inhibitors and other therapeutic agents. The sulfonamide group, for instance, is known for its ability to form hydrogen bonds, which is crucial in molecular recognition and binding affinity.

One of the most recent advancements in the study of this compound involves its application in medicinal chemistry. Researchers have explored its potential as a lead compound for developing new drugs targeting specific cellular pathways. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain protein kinases, which are key players in various disease states such as cancer and inflammatory disorders.

In terms of synthesis, the preparation of N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl derivatives has been optimized through various methodologies. One approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method has been particularly effective in constructing the benzodioxine ring system, a critical component of the molecule's structure.

The biological evaluation of this compound has also been a focal point of recent research. In vitro studies have revealed its ability to modulate cellular signaling pathways, suggesting its potential as a pharmacological tool. Additionally, preliminary toxicity studies indicate that the compound exhibits low cytotoxicity at therapeutic concentrations, making it a promising candidate for further preclinical development.

From an environmental perspective, the degradation pathways of this compound have been investigated to assess its eco-friendliness. Results from biodegradation studies suggest that under aerobic conditions, the compound undergoes rapid mineralization, minimizing its environmental footprint. This is particularly important given the increasing emphasis on sustainable chemistry practices in modern drug development.

In conclusion, CAS No. 1396794-22-1, or N-2-cyclopropyl..., represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable asset in both academic research and industrial innovation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing scientific knowledge and therapeutic development.